N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide

• IUPAC Name: N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-3-(2,4-dioxopyrimidin-1-yl)propanamide
• InChI: InChI=1S/C16H19N5O4/c22-13(3-6-20-7-4-14(23)19-16(20)25)17-5-8-21-10-18-12(9-15(21)24)11-1-2-11/h4,7,9-11H,1-3,5-6,8H2,(H,17,22)(H,19,23,25)
• InChI Key: MGDUJYYLEUBANB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N(C=N2)CCNC(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C16H19N5O4
• Molecular Weight: 345.35 g/mol

Description

N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide is a useful research compound. Its molecular formula is C16H19N5O4 and its molecular weight is 345.359. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Research into novel pyrazolopyrimidines derivatives has shown potential for anticancer and anti-5-lipoxygenase activities. These compounds, through a series of synthetic steps, exhibit cytotoxic activities against various cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Rahmouni et al., 2016).

Anti-inflammatory and Analgesic Activities

The synthesis of various pyrimidine derivatives has been explored for their anti-inflammatory and analgesic activities. Compounds have been identified with significant activity, suggesting the potential for the development of new treatments for inflammation and pain management (Sondhi et al., 2009).

Anticonvulsant Properties

Hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and 2-(2,5-dioxopyrrolidin-1-yl)butanamides have been synthesized, showing broad spectra of activity across preclinical seizure models. These findings indicate the potential for these compounds to serve as new anticonvulsant agents, contributing to the development of treatments for epilepsy (Kamiński et al., 2015).

Antimicrobial Activity

Research into novel chromone-pyrimidine coupled derivatives has demonstrated potent antimicrobial activity, including against resistant strains. This highlights the utility of these compounds in addressing the growing issue of antimicrobial resistance and the need for new antibiotics (Tiwari et al., 2018).